Cas no 1932372-43-4 (6-(1R)-1-aminoethylpyrimidine-2,4-diol)

• Product Name: 6-(1R)-1-aminoethylpyrimidine-2,4-diol
• CAS No: 1932372-43-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5247028
• Update Time: 2025-05-23

6-(1R)-1-aminoethylpyrimidine-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-[(1R)-1-aminoethyl]-
• 6-(1R)-1-aminoethylpyrimidine-2,4-diol

• Inchi： 1S/C6H9N3O2/c1-3(7)4-2-5(10)9-6(11)8-4/h2-3H,7H2,1H3,(H2,8,9,10,11)/t3-/m1/s1
• InChI Key： SOHUEJMPRCZPEG-GSVOUGTGSA-N
• SMILES： C1(=O)NC([C@H](N)C)=CC(=O)N1

Additional information on 6-(1R)-1-aminoethylpyrimidine-2,4-diol

Introduction to 6-(1R)-1-aminoethylpyrimidine-2,4-diol (CAS No. 1932372-43-4)

6-(1R)-1-aminoethylpyrimidine-2,4-diol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1932372-43-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The pyrimidine core structure, combined with the stereochemical configuration at the 1R position and the presence of both amino and hydroxyl functional groups, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The molecular framework of 6-(1R)-1-aminoethylpyrimidine-2,4-diol consists of a pyrimidine ring system substituted with a (1R)-configured 1-aminoethyl side chain at the 6-position and hydroxyl groups at the 2- and 4-positions. This arrangement contributes to its chiral nature, which is often a critical factor in determining biological activity and pharmacokinetic properties. The stereochemistry at the 1R position is particularly noteworthy, as it influences the compound's interaction with biological targets, including enzymes and receptors.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, making them inherently relevant to various therapeutic areas such as antiviral, anticancer, and antimicrobial treatments. The addition of functional groups like amino and hydroxyl moieties further expands the pharmacological potential of these compounds.

6-(1R)-1-aminoethylpyrimidine-2,4-diol has been studied in the context of developing novel therapeutic agents. Its structural features suggest potential applications in modulating enzyme activity and receptor binding. For instance, the compound's ability to interact with enzymes involved in metabolic pathways could make it a valuable candidate for treating metabolic disorders. Additionally, its pyrimidine core can be modified to enhance binding affinity to specific biological targets, thereby improving drug efficacy.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 6-(1R)-1-aminoethylpyrimidine-2,4-diol. These computational approaches allow researchers to predict binding interactions and optimize molecular structures before conducting expensive experimental trials. Such methodologies have accelerated the discovery process in drug development pipelines.

The synthesis of 6-(1R)-1-aminoethylpyrimidine-2,4-diol involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. The stereochemistry at the 1R position must be rigorously maintained throughout the synthetic pathway to ensure biological activity remains consistent. Advances in asymmetric synthesis techniques have made it possible to produce enantiomerically pure compounds like this one on a larger scale.

Beyond its potential as an active pharmaceutical ingredient (API), 6-(1R)-1-aminoethylpyrimidine-2,4-diol can serve as a key intermediate in synthesizing more complex molecules. Its reactive functional groups allow for further derivatization into analogs with tailored properties for specific therapeutic applications. This flexibility makes it an invaluable building block in medicinal chemistry.

The safety profile of 6-(1R)-1-aminoethylpyrimidine-2,4-diol is another critical aspect that has been evaluated through preclinical studies. These studies assess toxicity, solubility, and metabolic stability to ensure that the compound is suitable for further development into a drug candidate. The hydroxyl groups present in its structure contribute to its solubility characteristics, which are important for formulation development.

In conclusion,6-(1R)-1-aminoethylpyrimidine-2,4-diol (CAS No. 1932372-43-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a scaffold for drug development highlights its importance in advancing therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this molecule,6-(1R)-1-aminoethylpyrimidine-2,4-diol is expected to remain at the forefront of medicinal chemistry innovation.